Cas no 4104-36-3 ( )

  structure
  structure
Product Name: 
CAS No:4104-36-3
MF:C7H4N2O3
MW:164.11826133728
CID:926509
PubChem ID:318085
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2,1-Benzisoxazole,5-nitro-(7CI,8CI,9CI)
    • 5-nitro-2,1-benzoxazole
    • 5-NITRO-2,1-BENZISOXAZOLE
    • 5-Nitroaanthranil
    • 5-Nitro-anthranil
    • 5-nitro-benzo[c]isoxazole
    • AC1L7XBS
    • AFBFYMLZIWNGPH-UHFFFAOYSA-
    • c10-9(11)6-1-2-7-5(3-6)4-12-8-7
    • C7H4N2O3
    • h1-4H
    • NSC252117
    • SureCN8390227
    • 4104-36-3
    • 2,1-Benzisoxazole, 5-nitro-
    • HG67Y3P67D
    • 5-Nitroanthranil
    • DTXSID00312317
    • DB-280720
    • NSC-252117
    • InChI=1/C7H4N2O3/c10-9(11)6-1-2-7-5(3-6)4-12-8-7/h1-4H
    • SCHEMBL8390227
    •  
    • Inchi: 1S/C7H4N2O3/c10-9(11)6-1-2-7-5(3-6)4-12-8-7/h1-4H
    • InChI Key: AFBFYMLZIWNGPH-UHFFFAOYSA-N
    • SMILES: O1C=C2C=C(C=CC2=N1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 164.02222
  • Monoisotopic Mass: 164.022
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 71.8Ų

Experimental Properties

  • Density: 1.473
  • Boiling Point: 328.7°C at 760 mmHg
  • Flash Point: 152.6°C
  • Refractive Index: 1.658
  • PSA: 69.17
  • LogP: 2.25920
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